Cas no 207556-03-4 (2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride)

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride structure
207556-03-4 structure
Product Name:2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride
CAS No:207556-03-4
MF:C8H14ClNO2
MW:191.655261516571
MDL:MFCD00167978
CID:1396084
PubChem ID:24896928
Update Time:2025-04-20

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methylene-3-quinuclidinone hydrochloride hydrate
    • 3-methylene-4-azabicyclo[2.2.2]octan-2-one, chloride, hydrate
    • SureCN4958476
    • M46128_ALDRICH
    • CTK8E4091
    • SBB057220
    • 39401A
    • 2-methylidene-1-azabicyclo[2.2.2]octan-3-one,hydrate,hydrochloride
    • 2-methylidene-1-azabicyclo[2.2.2]octan-3-one
    • hydrate
    • hydrochloride
    • 2-Methylene-3-quinuclidinone hydrochloride hydrate, 96%
    • AKOS024364964
    • 2-Methylenequinuclidin-3-one hydrochloride hydrate
    • starbld0002921
    • 2-methylene-1-azabicyclo[2.2.2]octan-3-one hydrochloride hydrate
    • SCHEMBL4958476
    • LQTODMPQFWEUFY-UHFFFAOYSA-N
    • 2-METHYLENE-3-QUINUCLIDINONE HYDRO-
    • 2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride
    • 207556-03-4
    • DTXSID80585224
    • 2-Methylidene-1-azabicyclo[2.2.2]octan-3-one--hydrogen chloride--water (1/1/1)
    • MDL: MFCD00167978
    • Inchi: 1S/C8H11NO.ClH.H2O/c1-6-8(10)7-2-4-9(6)5-3-7;;/h7H,1-5H2;1H;1H2
    • InChI Key: LQTODMPQFWEUFY-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C(=C)N2CCC1CC2.O

Computed Properties

  • Exact Mass: 209.08200
  • Monoisotopic Mass: 191.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 263 °C (dec.) (lit.)
  • PSA: 63.93000
  • LogP: -0.50630
  • Solubility: Not determined

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi

2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
M46128-5G
2-methylidene-1-azabicyclo[2.2.2]octan-3-one;hydrate;hydrochloride
207556-03-4 96%
5G
874.11 2021-05-17
Cooke Chemical
S6267749-5g
2-Methylene-3-quinuclidinonehydrochloridehydrate
207556-03-4 96%
5g
RMB 754.53 2025-02-21
1PlusChem
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2-METHYLENE-3-QUINUCLIDINONE HYDRO-
207556-03-4
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$49.00 2023-12-19
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